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Introduction

Lantanose A is a novel oligosaccharide first isolated from the roots of Lantana camara, a plant

belonging to the Verbenaceae family. This technical guide provides a summary of the available

scientific information on the physical and chemical properties of Lantanose A, alongside the

methodologies employed for its characterization. Due to the limited availability of detailed

primary data in publicly accessible literature, this guide synthesizes information from abstracts

and review articles citing the original discovery.

Chemical Structure
Lantanose A is a trisaccharide with the systematic name α-D-galactopyranosyl-(1→6)-α-D-

galactopyranosyl-(1→3)-D-glucopyranose. Its structure was elucidated based on spectral

analysis and chemical derivatization.[1]

Physical and Chemical Properties
Detailed quantitative data on the physicochemical properties of Lantanose A are not readily

available in the accessible scientific literature. The original study by Pan et al. (1992) mentions
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the use of physico-chemical constants for its identification, but the specific values are not

provided in the abstract.[1]

Table 1: Summary of Physical and Chemical Properties of Lantanose A

Property Data Reference

Molecular Formula C₁₈H₃₂O₁₆ Calculated

Molecular Weight 504.44 g/mol Calculated

Structure

α-D-galactopyranosyl-(1→6)-α-

D-galactopyranosyl-(1→3)-D-

glucopyranose

[1]

Physico-chemical Constants

Determined, but specific

values not available in the

abstract.

[1]

Experimental Protocols
The following sections outline the general experimental methodologies that were likely

employed in the isolation and characterization of Lantanose A, based on the abstract of the

original study.[1]

1. Isolation of Lantanose A from Lantana camara Roots

The isolation of oligosaccharides from plant material typically involves the following steps:

Extraction: The dried and powdered roots of Lantana camara are extracted with a polar

solvent, such as ethanol, to isolate a wide range of compounds, including oligosaccharides.

[1]

Fractionation: The crude ethanolic extract is then subjected to further purification steps. This

may involve partitioning with solvents of varying polarities to remove non-polar compounds.

Chromatography: The resulting polar fraction is typically purified using various

chromatographic techniques. These can include:
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Column Chromatography: Using stationary phases like silica gel or activated charcoal to

separate compounds based on their polarity.

Gel Permeation Chromatography: To separate molecules based on their size.

High-Performance Liquid Chromatography (HPLC): For final purification of the isolated

oligosaccharide.

Caption: General workflow for the isolation of Lantanose A.

2. Structure Elucidation of Lantanose A

The structure of Lantanose A was determined using a combination of spectroscopic

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H-NMR (Proton NMR): To determine the number and environment of hydrogen atoms,

including the anomeric protons which are characteristic of the glycosidic linkages.

¹³C-NMR (Carbon NMR): To determine the number and types of carbon atoms in the

molecule. The chemical shifts of the anomeric carbons are indicative of the α or β

configuration of the glycosidic bonds.

Mass Spectrometry (MS):

Field Desorption Mass Spectrometry (FD-MS): A soft ionization technique used to

determine the molecular weight of non-volatile and thermally labile molecules like

oligosaccharides.[1]

Gas Chromatography-Mass Spectrometry (GC-MS): This technique would have been

used on derivatized (e.g., permethylated and hydrolyzed) samples of Lantanose A to

identify the constituent monosaccharides and their linkage positions.[1]
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Caption: Methodologies for the structure elucidation of Lantanose A.

Signaling Pathways and Biological Activity
Currently, there is no information available in the scientific literature regarding any signaling

pathways in which Lantanose A is involved. The biological activity of Lantanose A has not

been reported. Further research is required to determine the pharmacological and biological

functions of this oligosaccharide.

Conclusion

Lantanose A is a structurally defined trisaccharide isolated from the roots of Lantana camara.

While its chemical structure has been elucidated, detailed quantitative physical and chemical

data, as well as its biological functions, remain to be investigated. This guide provides a

foundational understanding of Lantanose A based on the available information and outlines

the general experimental approaches for its study. Further research into this compound could

reveal novel biological activities and potential applications in drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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